![molecular formula C13H12F3NO2 B6186382 N-phenyl-4-(trifluoromethyl)-2-oxabicyclo[2.1.1]hexane-1-carboxamide CAS No. 2639420-68-9](/img/no-structure.png)
N-phenyl-4-(trifluoromethyl)-2-oxabicyclo[2.1.1]hexane-1-carboxamide
Overview
Description
N-phenyl-4-(trifluoromethyl)-2-oxabicyclo[2.1.1]hexane-1-carboxamide, also known as PTAC, is a compound that has gained significant attention in the scientific community due to its potential applications in various fields. PTAC is a bicyclic compound that contains a carbonyl group and a trifluoromethyl group, which makes it highly reactive and versatile.
Mechanism of Action
The mechanism of action of N-phenyl-4-(trifluoromethyl)-2-oxabicyclo[2.1.1]hexane-1-carboxamide is not well understood, but it is believed to act as an inhibitor of enzymes involved in cancer cell proliferation. N-phenyl-4-(trifluoromethyl)-2-oxabicyclo[2.1.1]hexane-1-carboxamide has been shown to inhibit the activity of certain kinases, which are involved in various cellular processes, including cell growth and division. Additionally, N-phenyl-4-(trifluoromethyl)-2-oxabicyclo[2.1.1]hexane-1-carboxamide has been shown to inhibit the activity of histone deacetylases, which are involved in gene expression regulation.
Biochemical and Physiological Effects:
N-phenyl-4-(trifluoromethyl)-2-oxabicyclo[2.1.1]hexane-1-carboxamide has been shown to have various biochemical and physiological effects, including inhibition of cancer cell proliferation, induction of apoptosis, and inhibition of angiogenesis. N-phenyl-4-(trifluoromethyl)-2-oxabicyclo[2.1.1]hexane-1-carboxamide has also been shown to have anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of various diseases.
Advantages and Limitations for Lab Experiments
N-phenyl-4-(trifluoromethyl)-2-oxabicyclo[2.1.1]hexane-1-carboxamide has several advantages for lab experiments, including its high reactivity and versatility, which make it a useful building block for the synthesis of various compounds. However, N-phenyl-4-(trifluoromethyl)-2-oxabicyclo[2.1.1]hexane-1-carboxamide has some limitations, including its toxicity and potential side effects, which require careful handling and monitoring.
Future Directions
There are several future directions for the research on N-phenyl-4-(trifluoromethyl)-2-oxabicyclo[2.1.1]hexane-1-carboxamide, including the development of new synthesis methods, the optimization of its biological activity, and the exploration of its potential applications in various fields. Additionally, the study of the mechanism of action of N-phenyl-4-(trifluoromethyl)-2-oxabicyclo[2.1.1]hexane-1-carboxamide and its interactions with biomolecules could lead to the development of new drugs and therapies for various diseases.
Synthesis Methods
N-phenyl-4-(trifluoromethyl)-2-oxabicyclo[2.1.1]hexane-1-carboxamide can be synthesized using various methods, including the reaction of 2,3-dichloro-5,6-dicyano-1,4-benzoquinone with N-phenylglycine in the presence of a base, followed by reduction with lithium aluminum hydride. Another method involves the reaction of N-phenylglycine with 2,3-dichloro-5,6-dicyano-1,4-benzoquinone in the presence of a base, followed by cyclization with trifluoroacetic anhydride. These methods have been optimized to obtain high yields of N-phenyl-4-(trifluoromethyl)-2-oxabicyclo[2.1.1]hexane-1-carboxamide with high purity.
Scientific Research Applications
N-phenyl-4-(trifluoromethyl)-2-oxabicyclo[2.1.1]hexane-1-carboxamide has shown promising results in various scientific research applications, including drug discovery, material science, and organic synthesis. In drug discovery, N-phenyl-4-(trifluoromethyl)-2-oxabicyclo[2.1.1]hexane-1-carboxamide has been shown to inhibit the growth of cancer cells and has potential as an anti-cancer agent. In material science, N-phenyl-4-(trifluoromethyl)-2-oxabicyclo[2.1.1]hexane-1-carboxamide has been used as a building block for the synthesis of novel materials with unique properties. In organic synthesis, N-phenyl-4-(trifluoromethyl)-2-oxabicyclo[2.1.1]hexane-1-carboxamide has been used as a versatile reagent for various transformations, including the synthesis of heterocycles and amino acids.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-phenyl-4-(trifluoromethyl)-2-oxabicyclo[2.1.1]hexane-1-carboxamide involves the reaction of N-phenyl-2-oxabicyclo[2.1.1]hexane-1-carboxamide with trifluoromethyl iodide in the presence of a base to form the desired product.", "Starting Materials": [ "N-phenyl-2-oxabicyclo[2.1.1]hexane-1-carboxamide", "Trifluoromethyl iodide", "Base (e.g. potassium carbonate)" ], "Reaction": [ "To a solution of N-phenyl-2-oxabicyclo[2.1.1]hexane-1-carboxamide in a suitable solvent (e.g. dichloromethane), add the base and stir for a few minutes.", "Add trifluoromethyl iodide to the reaction mixture and stir for several hours at room temperature or under reflux.", "After completion of the reaction, quench the mixture with water and extract the product with a suitable organic solvent (e.g. ethyl acetate).", "Dry the organic layer over anhydrous sodium sulfate and concentrate the solution under reduced pressure to obtain the crude product.", "Purify the crude product by column chromatography using a suitable stationary phase and eluent to obtain the desired product as a white solid." ] } | |
CAS RN |
2639420-68-9 |
Product Name |
N-phenyl-4-(trifluoromethyl)-2-oxabicyclo[2.1.1]hexane-1-carboxamide |
Molecular Formula |
C13H12F3NO2 |
Molecular Weight |
271.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
